Cas no 1207625-34-0 (5-Chloro-pyrrolo[3,2-b]pyridine-1-carboxylic acid tert-butyl ester)

• Product Name: 5-Chloro-pyrrolo[3,2-b]pyridine-1-carboxylic acid tert-butyl ester
• CAS No: 1207625-34-0
• MF: C₁₂H₁₃ClN₂O₂
• MW: 252.696821928024
• CID: 6838533
• PubChem ID: 86689827
• Update Time: 2025-04-03

5-Chloro-pyrrolo[3,2-b]pyridine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 1207625-34-0
• tert-butyl 5-chloro-1H-pyrrolo[3,2-b]pyridine-1-carboxylate
• tert-butyl 5-chloropyrrolo[3,2-b]pyridine-1-carboxylate
• DB-126146
• APZUXUUKXSFFJF-UHFFFAOYSA-N
• SCHEMBL15091451
• 5-Chloro-pyrrolo[3,2-b]pyridine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C12H13ClN2O2/c1-12(2,3)17-11(16)15-7-6-8-9(15)4-5-10(13)14-8/h4-7H,1-3H3
• InChI Key： APZUXUUKXSFFJF-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=CN2C(=O)OC(C)(C)C)N=1

Computed Properties

• Exact Mass: 252.0665554Da
• Monoisotopic Mass: 252.0665554Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 44.1Ų